Cas no 110577-63-4 (Butanoic acid,2-[(4-chlorophenyl)thio]-3,3-dimethyl-)

• Product Name: Butanoic acid,2-[(4-chlorophenyl)thio]-3,3-dimethyl-
• CAS No: 110577-63-4
• MF: C₁₂H₁₅ClO₂S
• MW: 258.764301538467
• CID: 140419
• PubChem ID: 184252
• Update Time: 2025-04-19

Butanoic acid,2-[(4-chlorophenyl)thio]-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(4-chlorophenyl)thio]-3,3-dimethyl-
• 2-(4-chlorophenyl)sulfanyl-3,3-dimethylbutanoic acid
• 110577-63-4
• 2-[(4-chlorophenyl)thio]-3,3-dimethylbutanoic acid
• 2-(4-chlorophenyl)sulfanyl-3,3-dimethyl-butanoic Acid
• A804778
• 2-[(4-chlorophenyl)sulfanyl]-3,3-dimethylbutanoic acid
• Butanoic acid, 2-((4-chlorophenyl)thio)-3,3-dimethyl-
• DTXSID00911768

• Inchi： 1S/C12H15ClO2S/c1-12(2,3)10(11(14)15)16-9-6-4-8(13)5-7-9/h4-7,10H,1-3H3,(H,14,15)
• InChI Key： JBTVHAOPCCDXOP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C(=O)O)C(C)(C)C

Computed Properties

• Exact Mass: 258.04825
• Monoisotopic Mass: 258.0481286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3